Cas no 2093329-79-2 (2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 2093329-79-2
• MF: C₁₀H₁₁BrN₄
• MW: 267.1251
• MDL: MFCD31555826
• CID: 4636467
• PubChem ID: 131801140
• Update Time: 2025-05-20

2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine
• BrC1=NC(=CC=C1)C1=NN=CN1C(C)C
• A903386
• 2093329-79-2
• SCHEMBL20488260
• 2-bromo-6-(4-propan-2-yl-1,2,4-triazol-3-yl)pyridine
• 2-bromo-6-(4-isopropyl-1,2,4-triazol-3-yl)pyridine
• AS-84245
• CS-W020649
• DB-164142
• 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine

• MDL： MFCD31555826
• Inchi： 1S/C10H11BrN4/c1-7(2)15-6-12-14-10(15)8-4-3-5-9(11)13-8/h3-7H,1-2H3
• InChI Key： JGZSLGXLSHEGFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2=NN=CN2C(C)C)=N1

Computed Properties

• Exact Mass: 266.01671 g/mol
• Monoisotopic Mass: 266.01671 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6
• Molecular Weight: 267.13

Additional information on 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine

Comprehensive Guide to 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine (CAS No. 2093329-79-2)

2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine (CAS No. 2093329-79-2) is a high-value heterocyclic compound widely used in pharmaceutical research, agrochemical development, and material science. This brominated pyridine-triazole hybrid has gained significant attention due to its versatile reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a key intermediate for synthesizing novel bioactive molecules.

The molecular structure of 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine combines two important heterocyclic systems: a pyridine ring and a 1,2,4-triazole moiety. The bromine atom at the 2-position of the pyridine ring provides an excellent site for further functionalization through cross-coupling reactions, making this compound particularly valuable in medicinal chemistry applications. The isopropyl group on the triazole ring enhances the compound's lipophilicity, which is crucial for optimizing drug-like properties.

Recent studies highlight the growing demand for triazole-containing compounds in pharmaceutical research, with 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine serving as a versatile building block. The compound's unique structure allows for the development of potential kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Its application in cancer research has been particularly noteworthy, as researchers explore its potential in targeted therapies.

From a synthetic chemistry perspective, 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine offers multiple advantages. The bromine atom enables various palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, and Sonogashira couplings. These transformations are fundamental in creating diverse molecular architectures for drug discovery programs. The compound's stability under various reaction conditions makes it particularly attractive for high-throughput synthesis applications.

The market for specialty heterocyclic compounds like 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine has grown significantly in recent years. Pharmaceutical companies and research institutions are increasingly seeking custom synthesis services for such molecules to accelerate their drug discovery pipelines. The compound's CAS number (2093329-79-2) has become an important identifier in chemical databases and patent literature.

Quality control is paramount when working with 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Researchers should verify these specifications to ensure the compound meets their experimental requirements, especially when used in sensitive biological assays or as a reference standard.

Storage and handling of 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, following standard laboratory safety protocols.

The future outlook for 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine appears promising, with increasing applications in fragment-based drug discovery and combinatorial chemistry. Its structural features align well with current trends in small molecule drug development, particularly in addressing challenging biological targets. The compound's versatility ensures its continued relevance in chemical research and development.

For researchers seeking high-quality 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine, it's essential to partner with reliable suppliers who can provide consistent quality, detailed technical specifications, and proper documentation. The compound's CAS number (2093329-79-2) serves as a crucial reference when sourcing this material from chemical databases and commercial providers.

In conclusion, 2-Bromo-6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridine represents an important class of heterocyclic building blocks with wide-ranging applications in modern chemical research. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists and researchers working in various fields of life sciences and material chemistry.